Cas no 589489-38-3 (4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester)
589489-38-3 structure
Product Name:4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester
CAS No:589489-38-3
MF:C15H15NO3
MW:257.284504175186
CID:1614950
Update Time:2024-09-13
4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester
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- Inchi: 1S/C15H15NO3/c1-2-18-14-5-3-4-12(10-14)11-19-15(17)13-6-8-16-9-7-13/h3-10H,2,11H2,1H3
- InChI Key: ZAFHKPTYGHGMNV-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C(OCC2=CC=CC(OCC)=C2)=O)=C1
Computed Properties
- Exact Mass: 257.10525
Experimental Properties
- Density: 1.160±0.06 g/cm3(Predicted)
- Boiling Point: 393.3±22.0 °C(Predicted)
- PSA: 48.42
- pka: 3.05±0.10(Predicted)
4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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